Cas no 894015-08-8 (N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide)

• Product Name: N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide
• CAS No: 894015-08-8
• MF: C₂₁H₂₀N₄O₄S
• MW: 424.472903251648
• CID: 5512296
• Update Time: 2025-05-19

N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-[4-methyl-2-(4-methylphenyl)-5-thiazolyl]ethyl]-N2-(3-nitrophenyl)-
• N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide

• Inchi： 1S/C21H20N4O4S/c1-13-6-8-15(9-7-13)21-23-14(2)18(30-21)10-11-22-19(26)20(27)24-16-4-3-5-17(12-16)25(28)29/h3-9,12H,10-11H2,1-2H3,(H,22,26)(H,24,27)
• InChI Key： FSWWQOVSMKLYRD-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(C)C=C2)=NC=1C)(=O)C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide

Recent Advances in the Study of N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide (CAS: 894015-08-8)

The compound N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide (CAS: 894015-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and ethanediamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key findings from recent research is the compound's ability to interact with specific protein targets involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have demonstrated that 894015-08-8 exhibits potent inhibitory effects on certain kinases, which are critical in the regulation of cell proliferation and inflammation. These findings suggest that this compound could serve as a lead candidate for the development of novel anti-inflammatory or anti-cancer therapies. Furthermore, structural-activity relationship (SAR) studies have provided insights into optimizing the compound's efficacy and reducing potential off-target effects.

Another area of interest is the compound's pharmacokinetic profile. Recent preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that 894015-08-8 has favorable bioavailability and stability, making it a viable candidate for further drug development. However, challenges such as metabolic clearance and potential toxicity in long-term use remain to be addressed. Researchers are currently exploring various formulation strategies to enhance its therapeutic index.

In addition to its therapeutic potential, the synthesis and scalability of 894015-08-8 have also been a focus of recent investigations. Advances in synthetic chemistry have enabled more efficient and cost-effective production of this compound, which is crucial for its transition from the laboratory to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to streamline the synthesis process and ensure consistent quality control.

Looking ahead, the future research directions for 894015-08-8 include further mechanistic studies to uncover its full spectrum of biological activities, as well as the development of derivatives with improved pharmacological properties. Clinical trials are anticipated to begin in the near future, pending successful completion of ongoing preclinical evaluations. The compound's unique structure and promising preliminary data position it as a noteworthy candidate in the quest for innovative therapeutic agents.

In conclusion, N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide (CAS: 894015-08-8) represents a significant advancement in chemical biology and pharmaceutical research. Its multifaceted potential in targeting critical biological pathways, coupled with ongoing efforts to optimize its properties, underscores its importance in the development of next-generation therapeutics. Continued research and collaboration will be essential to fully realize its clinical potential.